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Compound of Interest

Compound Name: 3-CHLOROCINNAMALDEHYDE

Cat. No.: B8806069

Get Quote

Executive Safety Summary: The "Michael Acceptor"
Risk
While 3-Chlorocinnamaldehyde (CAS: 56578-37-1) is a versatile reagent in organic

synthesis, its structural identity as an

-unsaturated aldehyde dictates its safety profile.

Beyond standard irritation, this molecule is a potent electrophile (Michael acceptor). It can react

non-enzymatically with nucleophilic residues (cysteine/lysine) on skin proteins, leading to

haptenization.[1] This process triggers Allergic Contact Dermatitis (ACD).[1] Many researchers

underestimate this risk, treating it like a generic aldehyde.[1]

Core Directive: Treat every exposure as a potential sensitization event.[1] Once sensitized, you

may be unable to work with this entire class of compounds (cinnamates) for the rest of your

career.[1]

Hazard Profile & Physicochemical Properties[1][2]
[3][4][5][6]
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Table 1: Critical Safety Data

Property Value / Description Operational Implication

CAS Number 56578-37-1 (trans-isomer)
Verify this matches your

reagent bottle.

Physical State
Solid (Low Melting Point:

~39°C)

May exist as a slush or

supercooled liquid.[1] Melting

requires gentle heat; do not

overheat.

Boiling Point 106-120°C (at 0.5 mmHg)
Low volatility at RT, but vapors

increase rapidly upon heating.

Key GHS Hazards

H315 (Skin Irritation)H319

(Eye Irritation)H335 (Resp.[1]

[2][3][4] Irritation)H317 (Skin

Sensitization)*

Note: Even if H317 is not on

your specific label, treat as a

sensitizer due to structural

homology with

cinnamaldehyde.

Reactivity Electrophilic; Oxidizable
Incompatible with strong

oxidizers and strong bases.

PPE Stratification Matrix
Do not use a "one size fits all" approach. Select PPE based on the operation's energy and

scale.

Table 2: Task-Based PPE Selection
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PPE Component
Level 1: Routine

Handling(Weighing <5g,
closed transfers)

Level 2: High Energy /

Scale(Heating, >5g,
Syringe transfers,
Cleanup)

Hand Protection

Double Nitrile (Accelerator-

free)Outer:[1] 5 mil (0.12

mm)Inner:[1] 4 mil (0.10

mm)Change frequency:[1]

Every 30 mins or immediately

upon splash.

Laminate (Silver Shield) or

Butyl RubberAldehydes

permeate nitrile rapidly. For

immersion or spill cleanup,

nitrile provides <5 mins

protection.[1]

Eye Protection

Chemical Splash

GogglesSafety glasses are

insufficient due to the risk of

liquid splash or dust entry.

Face Shield +

GogglesRequired if the

reaction is pressurized or

heated >60°C.

Respiratory
Fume Hood (Mandatory)Work

>6 inches inside the sash.

Respirator (P100 + OV

Cartridge)Only if working

outside a hood (e.g., spill

cleanup).

Body Defense
Standard Cotton Lab Coat

(Buttoned)

Chemical-Resistant Apron

(Tyvek/PVC) + Sleeve Covers.

Operational Protocols
Protocol A: Safe Weighing & Transfer (Solid/Slush)
The melting point (39°C) makes this compound tricky. It may be a sticky solid or a semi-liquid.

[1]

Static Control: If the reagent is solid/powder, use an anti-static gun on the weighing boat.[1]

Static dispersal of sensitizing dust is a primary exposure route.

The "Cold-Melt" Technique:

If the solid is hard to dispense, do not chip at it (creates dust).[1]
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Place the sealed bottle in a warm water bath (45°C) for 10 minutes.

Transfer as a liquid using a wide-bore glass pipette.

Double-Glove Doffing:

After weighing, peel off the outer pair of gloves inside the fume hood.

Dispose of them as solid hazardous waste.

Proceed with the inner pair (clean) to touch instruments/notebooks.[1]

Protocol B: Reaction Setup
Glassware: Use single-neck flasks with clamped septa to minimize open-air exposure.

Solvent Addition: Add solvent before heating.[1] 3-chlorocinnamaldehyde creates irritating

vapors immediately upon melting if neat.

Quenching: When cleaning glassware, rinse with acetone inside the hood.[1] Collect the first

rinse as halogenated waste. Do not wash initial residues in the open sink.

Emergency Response & Disposal Logic
Visualization: Spill Response Workflow
The following diagram outlines the decision logic for a spill of 3-Chlorocinnamaldehyde.
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CRITICAL NOTE

Spill Detected

Assess Volume & State

Minor (<10mL/10g)
Inside Hood

Contained

Major (>10mL) or
Outside Hood

Uncontained

Don PPE:
Double Nitrile + Goggles

Evacuate Lab
Alert EHS

Cover with Absorbent Pads
(Do not use paper towels)

Wipe surface with
Soap & Water (Surfactant)

Dispose as
Halogenated Solid Waste

Do not use bleach (Hypochlorite)
Potential reaction with aldehyde

Click to download full resolution via product page

Figure 1: Decision logic for responding to 3-chlorocinnamaldehyde spills. Note the restriction

on bleach usage.[1]

Disposal Protocol
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Do NOT pour down the drain. This compound is toxic to aquatic life and persists due to the

halogen (Chlorine) group.

Segregation: Must go into Halogenated Organic Waste.

Why? Mixing halogenated compounds with non-halogenated solvents (like

acetone/methanol waste) complicates incineration and violates EPA/local regulations.[1]

Container: High-density polyethylene (HDPE) or glass.

Labeling: Explicitly mark "Sensitizer" on the waste tag to protect waste handling personnel.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 56578-37-1, (E)-3-Chlorocinnamaldehyde. Retrieved from [Link][1]

ECHA (European Chemicals Agency).Cinnamaldehyde Derivatives: Skin Sensitization and

Hazard Classification.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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